Cas no 89807-85-2 (1-Octanol, 2-bromo-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-)

• Product Name: 1-Octanol, 2-bromo-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-
• CAS No: 89807-85-2
• MF: C₈H₄BrF₁₃O
• MW: 443.000007629395
• CID: 588665
• PubChem ID: 13198228
• Update Time: 2025-04-19

1-Octanol, 2-bromo-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 2-bromo-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-
• 2-bromo-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctan-1-ol
• DTXSID50526669
• 89807-85-2

• Inchi： 1S/C8H4BrF13O/c9-2(1-23)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)8(20,21)22/h2,23H,1H2
• InChI Key： PVRFQWJMBCELII-UHFFFAOYSA-N
• SMILES： BrC(CO)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 441.92379g/mol
• Monoisotopic Mass: 441.92379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų